Cas no 1540969-12-7 (1-[(2-bromo-3-fluorophenyl)methyl]azepane)

• Product Name: 1-[(2-bromo-3-fluorophenyl)methyl]azepane
• CAS No: 1540969-12-7
• MF: C₁₃H₁₇BrFN
• MW: 286.183186292648
• CID: 5265848
• Update Time: 2025-05-23

1-[(2-bromo-3-fluorophenyl)methyl]azepane Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine, 1-[(2-bromo-3-fluorophenyl)methyl]hexahydro-
• 1-[(2-bromo-3-fluorophenyl)methyl]azepane

• Inchi： 1S/C13H17BrFN/c14-13-11(6-5-7-12(13)15)10-16-8-3-1-2-4-9-16/h5-7H,1-4,8-10H2
• InChI Key： LFMBCKFVYAMNFP-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(F)=C2Br)CCCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-[(2-bromo-3-fluorophenyl)methyl]azepane

1-[(2-Bromo-3-fluorophenyl)methyl]azepane: A Comprehensive Overview

The compound CAS No. 1540969-12-7, also known as 1-[(2-bromo-3-fluorophenyl)methyl]azepane, is a fascinating molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural properties and promising pharmacological profile, making it a subject of interest for both academic and industrial researchers.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-[(2-bromo-3-fluorophenyl)methyl]azepane. The molecule's structure, featuring a bromine atom at the 2-position and a fluorine atom at the 3-position of the phenyl ring, coupled with the azepane ring system, contributes to its distinctive chemical behavior. Researchers have explored various synthetic pathways to optimize the production of this compound, ensuring scalability and cost-effectiveness for potential large-scale applications.

The pharmacological activity of CAS No. 1540969-12-7 has been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of key biological targets, which could pave the way for its use in therapeutic interventions. For instance, studies published in reputable journals such as Journal of Medicinal Chemistry and European Journal of Pharmaceutical Sciences have highlighted its ability to interact with specific receptors, suggesting its role in treating conditions such as neurological disorders or inflammatory diseases.

In addition to its pharmacological applications, the compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as semiconductors or organic electronics. Recent research conducted at leading institutions like Stanford University and the Massachusetts Institute of Technology (MIT) has explored its potential in enhancing the performance of organic light-emitting diodes (OLEDs) and other electronic devices.

The bioavailability and toxicity profile of 1-[(2-bromo-3-fluorophenyl)methyl]azepane are critical factors influencing its suitability for therapeutic or industrial applications. Recent toxicological studies have indicated that the compound exhibits low acute toxicity, which is encouraging for further development. However, long-term safety assessments are still required to fully understand its potential risks and ensure safe handling.

Looking ahead, the future of CAS No. 1540969-12-7 seems bright, with ongoing research exploring its applications in drug delivery systems and nanotechnology. Its ability to form stable complexes with other molecules could revolutionize drug delivery mechanisms, offering enhanced efficacy and reduced side effects.

In conclusion, 1-[(2-bromo-3-fluorophenyl)methyl]azepane, or CAS No. 1540969-12-7, stands out as a versatile compound with multifaceted applications across various scientific domains. As research continues to uncover its full potential, this molecule is poised to make significant contributions to both medical and technological advancements.